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Compound of Interest

Compound Name: Coconut diethanolamide

Cat. No.: B560693 Get Quote

This guide provides an objective comparison of the environmental profiles of two commonly

used surfactants: Cocamide Diethanolamide (Cocamide DEA) and Alkyl Polyglucosides

(APGs). The assessment is targeted toward researchers, scientists, and formulation

professionals, focusing on key environmental endpoints such as biodegradability, aquatic

toxicity, bioaccumulation potential, and life cycle considerations.

Introduction
Cocamide DEA and Alkyl Polyglucosides are non-ionic surfactants widely used in personal care

products, detergents, and industrial cleaners.[1][2] Cocamide DEA is a fatty acid amide derived

from the reaction of coconut oil fatty acids with diethanolamine.[3][4] Alkyl Polyglucosides are

considered "green" surfactants, synthesized from renewable resources like sugars (glucose)

and fatty alcohols derived from plant oils.[2][5] As regulations and consumer preferences shift

towards more sustainable ingredients, a critical evaluation of the environmental impact of these

substances is essential.[6] This guide synthesizes available data to facilitate an informed

comparison.

Biodegradability
Biodegradability is a critical measure of a substance's persistence in the environment. The

capacity for microorganisms to break down a chemical into simpler substances like CO2 and

water prevents its accumulation in ecosystems.[7]
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Alkyl Polyglucosides (APGs) are consistently characterized as readily and rapidly

biodegradable under both aerobic and anaerobic conditions.[7][8] Studies conforming to OECD

guidelines show high rates of mineralization. For example, in tests like the Closed Bottle Test

(OECD 301D) and DOC Die-Away Test (OECD 301A), APGs meet the stringent criteria for

"rapidly degradable" status.[8] In simulated wastewater treatment plants, elimination rates for

APGs have been observed to be as high as 98%.[8] Under anaerobic conditions, C8/10 and

C12/14 APGs have shown removal efficiencies of 95% and 84%, respectively.[2]

Cocamide DEA is also described as readily biodegradable in standard aerobic tests.[3][7][9]

However, its performance under anaerobic conditions can be problematic. One study noted

that Cocamide DEA had an inhibiting effect on degrading bacteria in a test for anaerobic

biodegradability.[3]

Parameter
Alkyl Polyglucosides

(APGs)
Cocamide DEA Reference

Aerobic

Biodegradability

Readily

biodegradable; >60%

mineralization in 28

days (OECD 301)

Readily biodegradable

(in a 28-day standard

test)

[3][8][10]

Anaerobic

Biodegradability

High removal

efficiencies (84-95%)

Can have an inhibiting

effect on degrading

bacteria

[2][3]

Wastewater Treatment

Removal

~98% elimination

observed in simulation

tests

Not explicitly

quantified, but

biodegradability

suggests removal

[8]

Aquatic Toxicity
The potential for a substance to harm aquatic organisms is a primary concern for ingredients in

rinse-off products that enter wastewater systems.[1]

Cocamide DEA is classified as toxic to moderately toxic to aquatic organisms.[3] It is

considered hazardous to the environment, with the potential to cause long-term adverse
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effects.[3] The European Union Ecolabel program notes its high acute and chronic toxicity to

aquatic life.[11]

Alkyl Polyglucosides (APGs) also exhibit toxicity to aquatic organisms, with effective

concentrations in a range similar to many surfactants.[8][12] However, their high and rapid

biodegradability is believed to mitigate the risk of long-term environmental damage, as the

parent molecule does not persist.[8][12] The toxicity of APGs can be influenced by their

structure, with toxicity generally increasing as the hydrophobicity and length of the alkyl chain

increase.[13]

Endpoint
Alkyl Polyglucosides

(APGs)
Cocamide DEA Reference

Fish (LC50) ~3 mg/L
2-6 mg/L (general

EC/LC50 range)
[3][8]

Daphnia (EC50) ~7 mg/L
2-6 mg/L (general

EC/LC50 range)
[3][8]

Algae (EC50) ~6 mg/L
2.3 mg/L (lowest

value, 96h test)
[3][8]

Environmental

Classification

Considered toxic, but

risk is mitigated by

rapid biodegradation

Classified as N;

R51/53 (Toxic to

aquatic organisms,

may cause long-term

adverse effects)

[3][12]

Bioaccumulation Potential
Bioaccumulation refers to the accumulation of a substance in an organism at a rate faster than

it can be metabolized or excreted. It is often predicted using the octanol-water partition

coefficient (Log Pow). A Log Pow greater than 3 is a common indicator of potential

bioaccumulation.[3]

Cocamide DEA is assessed as being potentially bioaccumulative, with an estimated Log Pow

value greater than 4.[3] This potential, combined with its aquatic toxicity, contributes to its

classification as environmentally hazardous.[3]
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Alkyl Polyglucosides (APGs) are not considered to be bioaccumulative.[12][14] Their chemical

structure and rapid breakdown prevent them from persisting and concentrating in the food

chain.[12]

Cocamide DEA Environmental Profile Alkyl Polyglucosides (APGs) Environmental Profile

Biodegradability
- Readily biodegradable (aerobic)
- Inhibits anaerobic degradation

Aquatic Toxicity
- Toxic to moderately toxic

- EC/LC50: 2-6 mg/L

Overall Impact
Hazardous to the aquatic environment

due to toxicity and potential
bioaccumulation.

Bioaccumulation
- Potentially bioaccumulative

- Log Pow > 4 (est.)

Biodegradability
- Readily biodegradable (aerobic)

- Good anaerobic degradation

Aquatic Toxicity
- Toxic

- EC/LC50: 3-7 mg/L

Overall Impact
Lower long-term risk due to

rapid and complete
biodegradation.

Bioaccumulation
- Not bioaccumulative

Click to download full resolution via product page

Caption: Comparative environmental profiles of Cocamide DEA and APGs.

Life Cycle Assessment (LCA) Considerations
A "cradle-to-gate" Life Cycle Assessment (LCA) evaluates the environmental impact of a

product from raw material extraction to the finished product leaving the factory gate.
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Alkyl Polyglucosides (APGs) are derived from renewable feedstocks, which is a key advantage.

[15] However, the environmental impact is highly dependent on the source of these raw

materials. LCAs have shown that the production of the fatty alcohol component dominates the

life cycle impact.[16] Furthermore, the choice of carbohydrate source (e.g., wheat straw vs.

corn starch or palm oil) significantly influences outcomes like GHG emissions and land use.[15]

[16] Utilizing agricultural residues like wheat straw can result in GHG emission savings of 84–

98% compared to pathways using palm kernel oil and wheat grain.[15]

Cocamide DEA is an oleochemical surfactant produced from lauric oils (like coconut or palm

kernel oil) and diethanolamine, which can be derived from petrochemical sources.[4] The

overall environmental footprint is therefore a hybrid of bio-based and fossil-based inputs. The

production process involves a condensation reaction at high temperatures.[4]

Experimental Protocols
The data presented in this guide are derived from standardized testing protocols, primarily

those established by the Organisation for Economic Co-operation and Development (OECD).

Biodegradability Testing (OECD 301 Series):

Objective: To determine the readiness of a chemical to be biodegraded by aerobic

microorganisms.

Methodology Overview: A low concentration of the test substance is incubated in a mineral

medium with a microbial inoculum (e.g., from activated sludge). The degradation is

monitored over 28 days by measuring either oxygen consumption (e.g., OECD 301D -

Closed Bottle Test) or the disappearance of dissolved organic carbon (DOC) (e.g., OECD

301A - DOC Die-Away). A substance is considered "readily biodegradable" if it passes a

threshold (e.g., 60% of theoretical oxygen demand or 70% DOC removal) within a 10-day

window during the 28-day test.

Acute Aquatic Toxicity Testing:

Objective: To determine the concentration of a substance that causes adverse effects to

aquatic organisms after short-term exposure.

Methodology Overview:
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Daphnia sp. Acute Immobilisation Test (OECD 202): Young daphnids are exposed to

various concentrations of the test substance for 48 hours. The endpoint is the

concentration that immobilizes 50% of the daphnids (EC50).

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): Algal cultures are

exposed to the test substance over 72 hours. The EC50 is the concentration that causes a

50% reduction in growth or growth rate compared to a control.

Fish, Acute Toxicity Test (OECD 203): Fish are exposed to the test substance for 96 hours.

The endpoint is the concentration that is lethal to 50% of the test fish (LC50).

Environmental Fate & Effect Testing

Impact Assessment

Surfactant Release
(e.g., via wastewater)

Entry into Aquatic Environment
(Wastewater Treatment Plant Effluent, Surface Water)

Biodegradability
(OECD 301)

Standardized Protocols

Aquatic Toxicity
(OECD 201, 202, 203)

Standardized Protocols

Bioaccumulation
(Log Pow, OECD 117)

Standardized Protocols

Persistence? Adverse Effects?

Environmental Risk Profile
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Caption: General workflow for environmental impact assessment of surfactants.

Conclusion
Both Cocamide DEA and Alkyl Polyglucosides serve similar functions as surfactants, but their

environmental profiles differ significantly.

Alkyl Polyglucosides exhibit a more favorable environmental profile primarily due to their

rapid and complete biodegradability under both aerobic and anaerobic conditions, and their

lack of bioaccumulation potential.[2][8][12] While they are toxic to aquatic life, this risk is

transient. Their life cycle impact is heavily influenced by the sustainable sourcing of their raw

materials.[15]

Cocamide DEA is also aerobically biodegradable but raises concerns due to its potential to

inhibit anaerobic digestion, its classification as toxic to aquatic life, and its potential for

bioaccumulation.[3] These factors contribute to its classification as a substance that may

cause long-term adverse effects in the aquatic environment.[3]

For professionals in research and development, Alkyl Polyglucosides represent a more

sustainable alternative, aligning with green chemistry principles, provided that their feedstocks

are sourced responsibly. The choice between these surfactants requires a comprehensive

evaluation of performance, cost, and the distinct environmental impact profiles outlined in this

guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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